tert-butyl 2-(3-chlorobenzoyl)hydrazinecarboxylate

• IUPAC Name: tert-butyl N-[(3-chlorobenzoyl)amino]carbamate
• InChI: InChI=1S/C12H15ClN2O3/c1-12(2,3)18-11(17)15-14-10(16)8-5-4-6-9(13)7-8/h4-7H,1-3H3,(H,14,16)(H,15,17)
• InChI Key: OYHLWWVATCHCOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NNC(=O)C1=CC(=CC=C1)Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

“tert-butyl 2-(3-chlorobenzoyl)hydrazinecarboxylate” is likely a derivative of hydrazinecarboxylate, where a tert-butyl group is attached to the nitrogen atom and a 3-chlorobenzoyl group is attached to the other nitrogen atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it might be synthesized from reactions involving tert-butylhydrazine and 3-chlorobenzoyl chloride, similar to other hydrazinecarboxylate derivatives.

Molecular Structure Analysis

The molecular structure of this compound would likely feature a hydrazine backbone with a tert-butyl group and a 3-chlorobenzoyl group attached to the nitrogen atoms.

Chemical Reactions Analysis

As a hydrazine derivative, this compound might participate in various chemical reactions. For instance, hydrazine derivatives are known to react with carbonyl compounds to form hydrazones.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the tert-butyl group might increase its hydrophobicity, while the 3-chlorobenzoyl group might contribute to its reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Hydrazine derivatives are often used in the synthesis of various organic compounds.

Synthesis routes and methods

Procedure details

The title compound (4.41 g, colorless powder) was synthesized from 3-chlorobenzoyl chloride (2 mL) and tert-butyl carbazate (2.49 g), as in Reference Example P-Q1b.